Cas no 2227836-15-7 ((1S)-3-amino-1-5-fluoro-2-(trifluoromethyl)phenylpropan-1-ol)

• Product Name: (1S)-3-amino-1-5-fluoro-2-(trifluoromethyl)phenylpropan-1-ol
• CAS No: 2227836-15-7
• MF: C₁₀H₁₁F₄NO
• MW: 237.194056749344
• CID: 6452700
• PubChem ID: 165706273
• Update Time: 2025-10-31

(1S)-3-amino-1-5-fluoro-2-(trifluoromethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-5-fluoro-2-(trifluoromethyl)phenylpropan-1-ol
• (1S)-3-amino-1-[5-fluoro-2-(trifluoromethyl)phenyl]propan-1-ol
• 2227836-15-7
• EN300-1948954

• Inchi： 1S/C10H11F4NO/c11-6-1-2-8(10(12,13)14)7(5-6)9(16)3-4-15/h1-2,5,9,16H,3-4,15H2/t9-/m0/s1
• InChI Key： PDXVQINRWFTSGC-VIFPVBQESA-N
• SMILES： FC(C1C=CC(=CC=1[C@H](CCN)O)F)(F)F

Computed Properties

• Exact Mass: 237.07767662g/mol
• Monoisotopic Mass: 237.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-3-amino-1-5-fluoro-2-(trifluoromethyl)phenylpropan-1-ol

Compound Introduction: (1S)-3-amino-1-5-fluoro-2-(trifluoromethyl)phenylpropan-1-ol (CAS No. 2227836-15-7)

Compound (1S)-3-amino-1-5-fluoro-2-(trifluoromethyl)phenylpropan-1-ol, identified by its CAS number 2227836-15-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in drug discovery and development. The unique structural features of this molecule, particularly the presence of a chiral center at the (1S) configuration and the combination of fluorine and trifluoromethyl substituents, contribute to its distinctive chemical and pharmacological properties.

The molecular structure of (1S)-3-amino-1-5-fluoro-2-(trifluoromethyl)phenylpropan-1-ol consists of a phenyl ring substituted with a fluorine atom at the 5-position and a trifluoromethyl group at the 2-position. The presence of these fluorinated aromatic groups is known to enhance metabolic stability and binding affinity to biological targets. Additionally, the amine group at the 3-position provides a site for further functionalization, allowing for the synthesis of derivatives with tailored pharmacological profiles.

In recent years, there has been growing interest in the development of fluorinated compounds for medicinal applications due to their ability to modulate receptor interactions and improve drug efficacy. The incorporation of fluorine atoms into pharmaceutical molecules often leads to increased lipophilicity, reduced metabolic clearance, and enhanced binding affinity. For instance, studies have demonstrated that fluorinated aromatic rings can significantly influence the binding kinetics and thermodynamics of enzyme inhibitors and receptor agonists.

The chiral center at the (1S) configuration plays a crucial role in determining the pharmacological activity of this compound. Chiral drugs often exhibit different biological responses depending on their stereochemistry, making enantiopurity a critical factor in drug development. The (1S) configuration of (1S)-3-amino-1-5-fluoro-2-(trifluoromethyl)phenylpropan-1-ol suggests that it may have distinct pharmacological effects compared to its enantiomer, which could be exploited for targeted therapeutic interventions.

Recent research has highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. In particular, its structural motifs have been investigated for their activity against various biological targets, including enzymes and receptors involved in inflammatory pathways, neurodegenerative diseases, and cancer. Preliminary studies have shown that derivatives of this compound exhibit inhibitory effects on key enzymes such as kinases and proteases, which are implicated in disease pathogenesis.

The trifluoromethyl group at the 2-position of the phenyl ring is another critical feature that contributes to the pharmacological properties of (1S)-3-amino-1-5-fluoro-2-(trifluoromethyl)phenylpropan-1-ol. This substituent is known to enhance binding affinity by increasing lipophilicity and reducing polarity. Additionally, it can influence metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. These properties make trifluoromethyl compounds particularly attractive for drug development, as they can lead to more potent and long-lasting therapeutic effects.

The fluorine atom at the 5-position further enhances the metabolic stability and bioavailability of this compound. Fluorine substitution can alter electronic properties, leading to improved interactions with biological targets. Moreover, fluorinated compounds often exhibit better pharmacokinetic profiles due to their resistance to enzymatic degradation. These characteristics make (1S)-3-amino-1-5-fluoro-2-(trifluoromethyl)phenylpropan-1-ol a promising candidate for further investigation in drug discovery.

In conclusion, (1S)-3-amino-1-5-fluoro-2-(trifluoromethyl)phenylpropan-1-ol represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The combination of chiral configuration, fluorinated aromatic rings, and functional groups provides a rich framework for further exploration in drug development. Ongoing research aims to harness these properties for the creation of novel therapeutic agents that address unmet medical needs.